Cas no 1016709-16-2 ((thiolan-3-yl)hydrazine)

• Product Name: (thiolan-3-yl)hydrazine
• CAS No: 1016709-16-2
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• MDL: MFCD09810335
• CID: 2431851
• PubChem ID: 19432801
• Update Time: 2025-07-14

(thiolan-3-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydrothiophen-3-yl)hydrazine
• thiolan-3-ylhydrazine
• (thiolan-3-yl)hydrazine
• DTXSID70598787
• NS-01024
• AKOS016042381
• F2147-1217
• Hydrazine, (tetrahydro-3-thienyl)-
• (Tetrahydrothiophen-3-yl)hydrazine
• CS-0271993
• 1016709-16-2
• AKOS000163528
• EN300-214137

• MDL： MFCD09810335
• Inchi： 1S/C4H10N2S/c5-6-4-1-2-7-3-4/h4,6H,1-3,5H2
• InChI Key： PFGFYXFWFXVFKK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NN

Computed Properties

• Exact Mass: 118.056
• Monoisotopic Mass: 118.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 63.35000
• LogP: 1.04640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on (thiolan-3-yl)hydrazine

Chemical Profile of (thiolan-3-yl)hydrazine (CAS No. 1016709-16-2)

CAS No. 1016709-16-2, identified as (thiolan-3-yl)hydrazine, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the thiolan class, characterized by a five-membered ring containing sulfur and oxygen atoms, which imparts distinct reactivity and binding capabilities. The presence of a hydrazine moiety further enhances its utility in synthetic chemistry, particularly in the development of bioactive molecules.

The molecular structure of (thiolan-3-yl)hydrazine consists of a thiolan ring substituted with a hydrazine group at the 3-position. This configuration allows for versatile interactions with biological targets, making it a valuable intermediate in drug discovery. The compound’s ability to participate in nucleophilic addition reactions and form coordination complexes with metal ions has been explored in various synthetic pathways. Recent studies have highlighted its role in the synthesis of metal-organic frameworks (MOFs) and catalysts, where its chelating properties contribute to enhanced stability and reactivity.

In the pharmaceutical domain, (thiolan-3-yl)hydrazine has been investigated for its potential as a precursor in the development of novel therapeutic agents. Its hydrazine moiety is particularly relevant, as hydrazine derivatives are well-documented for their pharmacological activity across multiple therapeutic areas. Research has demonstrated that compounds incorporating hydrazine groups can exhibit anti-inflammatory, antiviral, and anticancer properties. The thiolan ring’s structural flexibility further allows for modifications that can fine-tune biological activity, making (thiolan-3-yl)hydrazine a promising scaffold for drug design.

Recent advancements in computational chemistry have enabled more efficient screening of (thiolan-3-yl)hydrazine derivatives for their pharmacological potential. Molecular docking studies have identified specific binding interactions between this compound and target proteins involved in diseases such as cancer and neurodegeneration. These findings suggest that modifications to the thiolan ring or the hydrazine group could lead to more potent and selective drug candidates. Additionally, green chemistry approaches have been explored to optimize synthetic routes, reducing environmental impact while maintaining high yields.

The compound’s reactivity also makes it useful in materials science applications. For instance, researchers have utilized (thiolan-3-yl)hydrazine to develop functional polymers with enhanced thermal stability and mechanical strength. These polymers exhibit promising properties for use in coatings, adhesives, and advanced composites. Furthermore, the ability of (thiolan-3-yl)hydrazine to form coordination complexes with transition metals has opened new avenues in catalysis research. Such complexes have shown improved efficiency in various organic transformations, including hydrogenation and oxidation reactions.

From an industrial perspective, the synthesis of (thiolan-3-yl)hydrazine presents both challenges and opportunities. Current synthetic methods often require multi-step processes with moderate yields, necessitating further optimization for large-scale production. However, recent innovations in catalytic systems have improved efficiency, reducing waste and energy consumption. These advancements align with global efforts to promote sustainable chemical manufacturing practices. As demand for specialized chemicals grows, compounds like (thiolan-3-yl)hydrazine are expected to play a crucial role in meeting industry needs.

The future research directions for (thiolan-3-yl)hydrazine are multifaceted, encompassing both fundamental studies and applied research. Investigations into its mechanism of action will provide deeper insights into its biological effects, guiding the development of next-generation therapeutics. Additionally, exploring its applications in nanotechnology could lead to novel materials with unique properties for electronics and biomedical devices. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions that address societal challenges.

In summary,(thiolan-3-yl)hydrazine (CAS No. 1016709-16-2) is a versatile compound with broad applications across chemistry and medicine. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable tool for researchers worldwide. As scientific understanding progresses, the potential uses of this compound are likely to expand further, reinforcing its importance in modern chemical research.